Cas no 1252864-45-1 (N,N-diethyl-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N,N-diethyl-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252864-45-1
• MF: C₁₄H₁₉N₃O₂S₂
• MW: 325.449560403824
• CID: 5459753
• Update Time: 2025-06-23

N,N-diethyl-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• STL028640
• N,N-diethyl-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N,N-diethyl-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• N,N-Diethyl-2-[(3-ethyl-3,4-dihydro-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• Inchi： 1S/C14H19N3O2S2/c1-4-16(5-2)11(18)9-21-14-15-10-7-8-20-12(10)13(19)17(14)6-3/h7-8H,4-6,9H2,1-3H3
• InChI Key： PRKGGFHMAPFVDV-UHFFFAOYSA-N
• SMILES： S(CC(N(CC)CC)=O)C1=NC2C=CSC=2C(N1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 438
• XLogP3: 2.5
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N,N-diethyl-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

N,N-Diethyl-2-({3-Ethyl-4-Oxo-3H,4H-Thieno[3,2-D]Pyrimidin-2-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1252864-45-1, known as N,N-diethyl-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic structures with a fused thiophene and pyrimidine ring system. The thieno[3,2-d]pyrimidine core is a key structural feature that contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. The presence of the sulfanyl group and the diethyl substitution on the acetamide moiety suggests that this molecule may exhibit antiproliferative effects against various cancer cell lines. Researchers have demonstrated that the compound can inhibit key enzymes involved in cell cycle regulation, such as cyclin-dependent kinases (CDKs), making it a promising candidate for anticancer drug development.

One of the most intriguing aspects of this compound is its ability to penetrate cellular membranes efficiently, which is crucial for its bioavailability. The ethoxy groups attached to the thienopyrimidine ring enhance lipophilicity, facilitating its uptake into target cells. This property has been extensively studied using computational models and in vitro assays, providing valuable insights into its pharmacokinetic profile.

Furthermore, the acetamide group in the molecule plays a critical role in stabilizing the overall structure and enhancing its solubility in aqueous environments. This balance between lipophilicity and hydrophilicity is essential for ensuring that the compound can be effectively administered through various routes, including oral and parenteral delivery systems.

Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound. The use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This method involves the condensation of an appropriate thioamide with a substituted pyrimidine derivative under microwave irradiation, followed by acetylation to introduce the acetamide group.

In terms of biological activity, this compound has shown remarkable selectivity towards certain cancer cell lines, particularly those overexpressing specific oncogenes such as HER2/neu. Preclinical studies have demonstrated that it induces apoptosis in these cells by activating caspase pathways and disrupting mitochondrial function. These findings underscore its potential as a targeted therapy for cancers with specific genetic profiles.

The structural versatility of this compound also allows for further modification to enhance its efficacy and reduce off-target effects. For instance, substituting the ethoxy groups with other alkyl chains or introducing additional functional groups could fine-tune its pharmacodynamic properties. Such modifications are currently being explored in collaborative research efforts between academic institutions and pharmaceutical companies.

In conclusion, N,N-diethyl-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unravel its full potential, this compound stands at the forefront of modern drug discovery efforts.